Cas no 19402-71-2 (1-Naphthalenol,potassium salt (1:1))
19402-71-2 structure
Product Name:1-Naphthalenol,potassium salt (1:1)
CAS No:19402-71-2
MF:C10H7KO
MW:182.260283708572
CID:123552
PubChem ID:23672323
Update Time:2025-04-18
1-Naphthalenol,potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenol,potassium salt (1:1)
- 1-Naphthalenol, potassium salt
- potassium naphtholate
- potassium naphthalen-1-olate
- Einecs 243-036-4
- Potassium 1-naphtyl oxide
- Potassium=naphthalene-1-olate
- 1-Naphthalenol, potassium salt (1:1)
- DTXSID7066487
- potassium alpha-naphtholate
- 19402-71-2
- NS00086178
- AKCXVUZCFGJVCX-UHFFFAOYSA-M
- potassium;naphthalen-1-olate
- SCHEMBL8196967
-
- Inchi: 1S/C10H8O.K/c11-10-7-3-5-8-4-1-2-6-9(8)10;/h1-7,11H;/q;+1/p-1
- InChI Key: AKCXVUZCFGJVCX-UHFFFAOYSA-M
- SMILES: [K+].[O-]C1C=CC=C2C=CC=CC2=1
Computed Properties
- Exact Mass: 182.01300
- Monoisotopic Mass: 182.013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.1A^2
Experimental Properties
- Density: 1.181
- Melting Point: 96 deg C
- Boiling Point: 288°Cat760mmHg
- Flash Point: 144°C
- PSA: 23.06000
- LogP: 2.98360
1-Naphthalenol,potassium salt (1:1) Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
19402-71-2 (1-Naphthalenol,potassium salt (1:1)) Related Products
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- 575-38-2(1,7-Dihydroxynaphthalene)
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- 2433-56-9(1-Phenanthrol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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